Cas no 1805908-31-9 (3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid)

• Product Name: 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid
• CAS No: 1805908-31-9
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4939112
• Update Time: 2025-10-28

3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H13ClO5/c1-6(13)10(15)9-4-7(11(16)12(17)18)2-3-8(9)5-14/h2-4,6,11,14,16H,5H2,1H3,(H,17,18)
• InChI Key： CDUKKOTXMNEYIV-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1CO)C(C(=O)O)O)=O

Computed Properties

• Exact Mass: 272.0451512 g/mol
• Monoisotopic Mass: 272.0451512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8
• Molecular Weight: 272.68

Additional information on 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid

Introduction to 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic Acid (CAS No. 1805908-31-9)

3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid, identified by the chemical abstracts service number 1805908-31-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique combination of functional groups, has garnered attention for its potential applications in drug development and synthetic methodologies. The presence of both a chloropropanoyl moiety and a hydroxymethyl mandelic acid backbone suggests versatile reactivity, making it a valuable intermediate in the construction of more complex pharmacophores.

The structural framework of 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid encompasses a β-hydroxy acid derivative linked to an acyl chloride functionalities. This configuration is particularly intriguing because it allows for facile modifications through nucleophilic acyl substitution reactions, enabling the synthesis of diverse derivatives with tailored biological activities. The hydroxymethyl mandelic acid component, in particular, is well-known for its role in the synthesis of various therapeutic agents, including antibiotics and anti-inflammatory compounds.

Recent advancements in medicinal chemistry have highlighted the importance of β-hydroxy esters in the design of novel drugs. These compounds often serve as key intermediates in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV and cancer. The chloropropanoyl group in 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid enhances its utility by providing a reactive site for further functionalization, thereby expanding its synthetic potential.

In the context of drug discovery, the ability to efficiently derivatize 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid has led to several innovative approaches. For instance, researchers have utilized this compound to develop new analogs of known drugs with improved pharmacokinetic properties. The hydroxymethyl mandelic acid moiety, when incorporated into drug molecules, can enhance solubility and metabolic stability, two critical factors for therapeutic efficacy.

One notable application of 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid is in the synthesis of non-peptide protease inhibitors. These inhibitors have shown promise in preclinical studies for their ability to target specific enzymes involved in pathological processes. The acyl chloride functionality allows for rapid coupling with various nucleophiles, facilitating the construction of complex scaffolds that mimic natural substrates or inhibit enzyme activity.

The chemical reactivity of 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid has also been explored in the context of asymmetric synthesis. Chiral auxiliaries or catalysts can be employed to induce stereoselective transformations, yielding enantiomerically pure derivatives with high biological potency. This approach is particularly relevant in the development of enantiomerically pure drugs, where stereochemistry plays a crucial role in therapeutic outcomes.

Moreover, the compound has been investigated as a precursor in the synthesis of bioactive molecules with antimicrobial properties. The chloropropanoyl group can be readily converted into other functional groups such as amides or esters, which are common motifs in antimicrobial agents. Recent studies have demonstrated that derivatives of 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid exhibit promising activity against resistant bacterial strains, underscoring its potential as a lead compound or intermediate.

The synthetic methodologies employed for preparing 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid have also seen significant refinement. Modern techniques such as flow chemistry and continuous manufacturing have enabled more efficient and scalable production processes. These advancements not only improve yield but also reduce waste, aligning with green chemistry principles and sustainable practices.

In conclusion, 3-(2-Chloropropanoyl)-4-(hydroxymethyl)mandelic acid (CAS No. 1805908-31-9) represents a versatile building block with broad applications in pharmaceutical research and industrial synthesis. Its unique structural features facilitate diverse chemical transformations, making it an invaluable asset for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its significance is expected to grow further.